molecular formula C19H21NO B8791113 3-Phenyl-1-(3-phenylpyrrolidin-1-yl)propan-1-one

3-Phenyl-1-(3-phenylpyrrolidin-1-yl)propan-1-one

Cat. No.: B8791113
M. Wt: 279.4 g/mol
InChI Key: QSZCVRNMEHYXHX-UHFFFAOYSA-N
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Description

3-Phenyl-1-(3-phenylpyrrolidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C19H21NO and its molecular weight is 279.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C19H21NO

Molecular Weight

279.4 g/mol

IUPAC Name

3-phenyl-1-(3-phenylpyrrolidin-1-yl)propan-1-one

InChI

InChI=1S/C19H21NO/c21-19(12-11-16-7-3-1-4-8-16)20-14-13-18(15-20)17-9-5-2-6-10-17/h1-10,18H,11-15H2

InChI Key

QSZCVRNMEHYXHX-UHFFFAOYSA-N

Canonical SMILES

C1CN(CC1C2=CC=CC=C2)C(=O)CCC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-phenylpyrrolidine (294 mg, 2 mmol) in dry dichloromethane (6 mL) is cooled in an ice bath, and 3-phenyl-propionyl chloride (421.5 mg, 2.5 mmol, 1.25 eq) and triethylamine (417 μL, 3 mmol, 1.5 eq) are added. After stirring for 6 hours at room temperature the reaction mixture is diluted with dichloromethane (10 mL). The organic solution is subsequently washed with 1 M KHSO4, 5% NaHCO3 and brine. After drying over Na2SO4, dichloromethane is removed in vacuo and the crude material is purified by flash chromatography (silicagel, ethyl acetate/toluene 1:5). The fractions containing 3-phenyl-1-(3-phenylpyrrolidin-1-yl)propan-1-one are collected and the solvent is removed in vacuo to give 521 mg of colorless oil.
Quantity
294 mg
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
421.5 mg
Type
reactant
Reaction Step Two
Quantity
417 μL
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Three

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